![molecular formula C25H54NO4P B161835 Hexadecyl 6-(trimethylazaniumyl)hexyl phosphate CAS No. 133261-51-5](/img/structure/B161835.png)
Hexadecyl 6-(trimethylazaniumyl)hexyl phosphate
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Overview
Description
Hexadecyl 6-(trimethylazaniumyl)hexyl phosphate, also known as CTAB, is a cationic surfactant commonly used in scientific research. Its unique chemical properties make it an essential component in various applications, including DNA extraction, protein purification, and nanomaterial synthesis.
Mechanism of Action
Hexadecyl 6-(trimethylazaniumyl)hexyl phosphate's mechanism of action is based on its ability to form micelles in aqueous solutions. The hydrophobic tails of Hexadecyl 6-(trimethylazaniumyl)hexyl phosphate molecules aggregate in the center of the micelle, while the hydrophilic heads interact with the solvent. Hexadecyl 6-(trimethylazaniumyl)hexyl phosphate's positive charge allows it to interact with negatively charged molecules, such as DNA and proteins, facilitating their isolation and purification.
Biochemical and Physiological Effects:
Hexadecyl 6-(trimethylazaniumyl)hexyl phosphate has been shown to have low toxicity in vitro, making it a suitable reagent for many biological applications. However, it can cause irritation and damage to the skin and eyes if not handled properly. Hexadecyl 6-(trimethylazaniumyl)hexyl phosphate can also interact with cell membranes, disrupting their structure and function.
Advantages and Limitations for Lab Experiments
Hexadecyl 6-(trimethylazaniumyl)hexyl phosphate has several advantages over other surfactants in scientific research. Its positive charge allows it to interact with negatively charged molecules, facilitating their isolation and purification. Hexadecyl 6-(trimethylazaniumyl)hexyl phosphate is also relatively inexpensive and widely available. However, Hexadecyl 6-(trimethylazaniumyl)hexyl phosphate can interfere with downstream applications if not removed properly, and its positive charge can interfere with some analytical techniques.
Future Directions
There are many potential future directions for Hexadecyl 6-(trimethylazaniumyl)hexyl phosphate research. One area of interest is the development of new Hexadecyl 6-(trimethylazaniumyl)hexyl phosphate-based surfactants with improved properties, such as lower toxicity and increased stability. Another area of interest is the use of Hexadecyl 6-(trimethylazaniumyl)hexyl phosphate in the synthesis of nanomaterials, where it can act as a template for the formation of nanoparticles with specific properties. Finally, Hexadecyl 6-(trimethylazaniumyl)hexyl phosphate's ability to interact with biomolecules makes it a promising candidate for the development of new diagnostic and therapeutic agents.
Conclusion:
Hexadecyl 6-(trimethylazaniumyl)hexyl phosphate is a cationic surfactant with unique chemical properties that make it an essential component in various scientific applications. Its positive charge allows it to interact with negatively charged molecules, facilitating their isolation and purification. Hexadecyl 6-(trimethylazaniumyl)hexyl phosphate has low toxicity in vitro, making it a suitable reagent for many biological applications. However, it can cause irritation and damage to the skin and eyes if not handled properly. There are many potential future directions for Hexadecyl 6-(trimethylazaniumyl)hexyl phosphate research, including the development of new Hexadecyl 6-(trimethylazaniumyl)hexyl phosphate-based surfactants and the use of Hexadecyl 6-(trimethylazaniumyl)hexyl phosphate in the synthesis of nanomaterials.
Synthesis Methods
Hexadecyl 6-(trimethylazaniumyl)hexyl phosphate is synthesized by reacting hexadecylamine with chloroform and sodium hydroxide. The reaction produces a quaternary ammonium salt, which is then purified through recrystallization. The resulting product is a white powder with a molecular weight of 445.03 g/mol.
Scientific Research Applications
Hexadecyl 6-(trimethylazaniumyl)hexyl phosphate is widely used in scientific research due to its ability to interact with biomolecules such as DNA and proteins. Its positive charge allows it to bind to negatively charged molecules, facilitating their isolation and purification. Hexadecyl 6-(trimethylazaniumyl)hexyl phosphate is commonly used in DNA extraction protocols, where it binds to DNA, separating it from other cellular components. It is also used in protein purification, where it helps to solubilize and stabilize proteins.
properties
CAS RN |
133261-51-5 |
---|---|
Product Name |
Hexadecyl 6-(trimethylazaniumyl)hexyl phosphate |
Molecular Formula |
C25H54NO4P |
Molecular Weight |
463.7 g/mol |
IUPAC Name |
hexadecyl 6-(trimethylazaniumyl)hexyl phosphate |
InChI |
InChI=1S/C25H54NO4P/c1-5-6-7-8-9-10-11-12-13-14-15-16-18-21-24-29-31(27,28)30-25-22-19-17-20-23-26(2,3)4/h5-25H2,1-4H3 |
InChI Key |
LMQPNDKSTFMVIQ-UHFFFAOYSA-N |
SMILES |
CCCCCCCCCCCCCCCCOP(=O)([O-])OCCCCCC[N+](C)(C)C |
Canonical SMILES |
CCCCCCCCCCCCCCCCOP(=O)([O-])OCCCCCC[N+](C)(C)C |
Other CAS RN |
133261-51-5 |
synonyms |
He-PC6 hexadecylphospho(N,N,N-trimethylamino)hexanol |
Origin of Product |
United States |
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